2-Chloro-N-[4-[(1-oxothiolan-1-ylidene)amino]phenyl]acetamide

• IUPAC Name: 2-chloro-N-[4-[(1-oxothiolan-1-ylidene)amino]phenyl]acetamide
• InChI: InChI=1S/C12H15ClN2O2S/c13-9-12(16)14-10-3-5-11(6-4-10)15-18(17)7-1-2-8-18/h3-6H,1-2,7-9H2,(H,14,16)
• InChI Key: QQVJRNLDJACXQL-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=NC2=CC=C(C=C2)NC(=O)CCl)(=O)C1
• Molecular Formula: C12H15ClN2O2S
• Molecular Weight: 286.78 g/mol

Description

2-Chloro-N-[4-[(1-oxothiolan-1-ylidene)amino]phenyl]acetamide, commonly known as TPCA-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. TPCA-1 has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

TPCA-1 works by inhibiting the activity of specific proteins in the body. It binds to the active site of the protein and prevents it from carrying out its normal function. In the case of NF-kB, TPCA-1 prevents the protein from entering the nucleus of the cell, where it would normally activate genes involved in the inflammatory response. In the case of IKKβ, TPCA-1 prevents the protein from phosphorylating its target proteins, which would normally lead to cell proliferation and survival.
Biochemical and Physiological Effects:
TPCA-1 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis and colitis. It has also been shown to inhibit the growth of tumor cells in vitro and in animal models of cancer. TPCA-1 has been shown to be well-tolerated in animal studies, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One advantage of TPCA-1 is its specificity for its target proteins. It has been shown to have minimal off-target effects, which reduces the risk of unwanted side effects. However, TPCA-1 is a small molecule inhibitor, which means that it may have limited efficacy in vivo due to poor pharmacokinetics. Additionally, TPCA-1 is a relatively new compound, and its long-term safety and efficacy have not been fully established.

Future Directions

There are several potential future directions for research on TPCA-1. One area of interest is the development of more potent and selective inhibitors of NF-kB and IKKβ. Another area of interest is the investigation of TPCA-1 in combination with other therapies, such as chemotherapy or immunotherapy. Additionally, further studies are needed to establish the long-term safety and efficacy of TPCA-1 in humans.

Synthesis Methods

TPCA-1 can be synthesized using a multi-step process that involves the reaction of 2-chloroacetamide with 4-aminobenzaldehyde to form an intermediate product. This intermediate is then reacted with thioacetic acid to form TPCA-1. The synthesis of TPCA-1 is a complex process that requires careful control of reaction conditions and purification techniques.

Scientific Research Applications

TPCA-1 has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory properties by inhibiting the activity of the transcription factor NF-kB, which plays a key role in the regulation of inflammatory responses. TPCA-1 has also been shown to have anti-tumor properties by inhibiting the activity of the enzyme IKKβ, which is involved in the regulation of cell proliferation and survival.